Cas no 3524-05-8 (6-methyl-2,1,3-benzoxadiazole 1-oxide)

6-methyl-2,1,3-benzoxadiazole 1-oxide structure
3524-05-8 structure
Product name:6-methyl-2,1,3-benzoxadiazole 1-oxide
CAS No:3524-05-8
MF:C7H6N2O2
MW:150.13474
CID:920068
PubChem ID:299519

6-methyl-2,1,3-benzoxadiazole 1-oxide Chemical and Physical Properties

Names and Identifiers

    • 6-methyl-2,1,3-benzoxadiazole 1-oxide
    • ZINC00162470; CTK5I4550; CHEMBL1632286; 6-methyl-2,1,3-benzoxadiazol-1-ium-1-olate; 6-methylbenzofuroxan; 6-methylbenzofuroxane; STK534439; 5-methyl-benzo[1,2,5]oxadiazole 3-oxide; 5-methylbenzofuroxane; SureCN6199005; NSC172604; STOCK2S-26461; 6-methyl-benzo[1,2,5]oxadiazole-1-oxide; AC1L6UR8;
    • STK534439
    • NSC-172604
    • 6-methyl-2,1,3-benzoxadiazol-1-ium-1-olate
    • SCHEMBL6199005
    • NSC172604
    • 3524-05-8
    • MFCD00179584
    • 6-Methylbenzo[C][1,2,5]Oxadiazole1-Oxide
    • CHEMBL1632286
    • DTXSID70305913
    • AKOS005466116
    • Inchi: InChI=1S/C7H6N2O2/c1-5-2-3-6-7(4-5)9(10)11-8-6/h2-4H,1H3
    • InChI Key: HHWHSCQAHBHQRP-UHFFFAOYSA-N
    • SMILES: CC1=CC2=[N+](ON=C2C=C1)[O-]

Computed Properties

  • Exact Mass: 150.04298
  • Monoisotopic Mass: 150.042927438g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 153
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 51.5Ų

Experimental Properties

  • PSA: 52.97
  • LogP: 1.56470

6-methyl-2,1,3-benzoxadiazole 1-oxide Related Literature

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